Cas no 2138027-30-0 ((5-methylfuran-3-yl)(1H-pyrazol-4-yl)methanol)

• Product Name: (5-methylfuran-3-yl)(1H-pyrazol-4-yl)methanol
• CAS No: 2138027-30-0
• MF: C₉H₁₀N₂O₂
• MW: 178.187901973724
• CID: 5797816
• PubChem ID: 165481291
• Update Time: 2025-06-28

(5-methylfuran-3-yl)(1H-pyrazol-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (5-methylfuran-3-yl)(1H-pyrazol-4-yl)methanol
• 2138027-30-0
• EN300-1116835

• Inchi： 1S/C9H10N2O2/c1-6-2-7(5-13-6)9(12)8-3-10-11-4-8/h2-5,9,12H,1H3,(H,10,11)
• InChI Key： SJOLDBYWHREGRG-UHFFFAOYSA-N
• SMILES： O1C=C(C=C1C)C(C1C=NNC=1)O

Computed Properties

• Exact Mass: 178.074227566g/mol
• Monoisotopic Mass: 178.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 62Ų

Additional information on (5-methylfuran-3-yl)(1H-pyrazol-4-yl)methanol

Introduction to (5-methylfuran-3-yl)(1H-pyrazol-4-yl)methanol (CAS No. 2138027-30-0)

(5-methylfuran-3-yl) (1H-pyrazol-4-yl)methanol is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 2138027-30-0, has garnered considerable attention due to its potential applications in drug development and synthetic organic chemistry. The molecular structure of this compound combines a 5-methylfuran moiety with a 1H-pyrazol ring, creating a versatile scaffold that can be modified for various biochemical interactions.

The 5-methylfuran component is known for its ability to participate in hydrogen bonding and π-stacking interactions, which are crucial for the design of bioactive molecules. This feature makes it an attractive building block for the development of novel ligands and pharmacophores. On the other hand, the 1H-pyrazol ring introduces a nitrogen-rich environment that can enhance binding affinity to target proteins. Together, these structural elements contribute to the compound's potential as a precursor in medicinal chemistry.

In recent years, there has been a growing interest in heterocyclic compounds due to their diverse biological activities. The combination of a furan and pyrazole ring in (5-methylfuran-3-yl)(1H-pyrazol-4-yl)methanol positions it as a promising candidate for further exploration in this area. Researchers have been investigating its potential role in modulating enzyme activity and receptor binding, which are key mechanisms in drug action. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes relevant to metabolic pathways, making it a valuable asset in the search for new therapeutic agents.

The synthesis of (5-methylfuran-3-yl)(1H-pyrazol-4-yl)methanol involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the 5-methylfuran moiety typically begins with the methylation of furan derivatives, followed by functional group transformations to introduce the 1H-pyrazol ring. Advances in synthetic methodologies have enabled more efficient and scalable production processes, which are essential for industrial applications.

The compound's potential applications extend beyond pharmaceuticals. Its structural features make it suitable for use as an intermediate in the synthesis of agrochemicals and specialty chemicals. The ability to modify both the furan and pyrazole moieties allows for the creation of a wide range of derivatives with tailored properties. This flexibility is particularly valuable in industrial settings where specific chemical characteristics are required.

In terms of biological activity, (5-methylfuran-3-yl)(1H-pyrazol-4-yl)methanol has shown promise in preliminary screenings for anti-inflammatory and antimicrobial properties. The presence of multiple nitrogen atoms increases its likelihood of interacting with biological targets, such as kinases and transcription factors. Further research is needed to fully elucidate its mechanism of action and optimize its efficacy.

The compound's solubility profile and stability under various conditions are also important considerations for its practical application. Studies have been conducted to evaluate its behavior in different solvents and at varying temperatures, which can impact its usability in drug formulations. Understanding these properties is crucial for ensuring that the compound remains effective throughout its intended use.

The growing body of research on heterocyclic compounds like (5-methylfuran-3-yl)(1H-pyrazol-4-yl)methanol underscores their significance in modern chemistry. As synthetic techniques continue to improve, new derivatives with enhanced properties are likely to be discovered. This compound serves as an example of how structural diversity can lead to novel bioactive molecules with therapeutic potential.

In conclusion, (5-methylfuran-3-yl)(1H-pyrazol-4-yl)methanol (CAS No. 2138027-30-0) is a versatile compound with potential applications in pharmaceuticals and industrial chemistry. Its unique structure, combining a furan and pyrazole moiety, makes it an attractive candidate for further research and development. As scientists continue to explore its properties and applications, this compound is poised to play a significant role in advancing chemical innovation.